Cas no 872723-72-3 (N-(4-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 872723-72-3
• MF: C₁₈H₁₆N₄O₃S
• MW: 368.409642219543
• CID: 5509870
• Update Time: 2025-05-24

N-(4-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide
• N-(4-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C18H16N4O3S/c1-12(23)19-13-4-6-14(7-5-13)20-17(24)11-26-18-9-8-15(21-22-18)16-3-2-10-25-16/h2-10H,11H2,1H3,(H,19,23)(H,20,24)
• InChI Key： KPVNCPNGBSWHME-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(=O)C)C=C1)(=O)CSC1=NN=C(C2=CC=CO2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide

Introduction to N-(4-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide and Its Applications in Modern Chemical Biology

N-(4-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872723-72-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound, characterized by its intricate molecular framework, combines elements from multiple heterocyclic systems, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of N-(4-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide encompasses a 4-acetamidophenyl moiety, which is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature is particularly relevant in the design of molecules that require precise binding to specific enzymes or receptors. Additionally, the presence of a furan-2-yl group introduces an aromatic ring system that can enhance the compound's solubility and metabolic stability, crucial factors in pharmaceutical applications.

The core of the molecule is a pyridazin-3-ylsulfanyl group, which is a key pharmacophore in many bioactive compounds. Pyridazine derivatives have been extensively studied for their potential in modulating various biological pathways, including those involved in inflammation, cancer, and infectious diseases. The sulfanyl substituent further enhances the compound's reactivity and binding affinity, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(4-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide has emerged as a compound of interest due to its multifaceted structural properties. Studies have shown that this molecule exhibits promising activity against several targets, including enzymes and receptors implicated in chronic diseases. For instance, preliminary in vitro studies have suggested that it may interfere with the activity of kinases, which are often overexpressed in cancer cells.

The synthesis of N-(4-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyridazine core, followed by functionalization with the furan moiety and subsequent introduction of the sulfanyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

The pharmacological profile of this compound is still under investigation, but early findings are encouraging. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the role of pyridazine derivatives in modulating inflammatory pathways. Moreover, its structural similarity to known bioactive molecules suggests that it may have broader therapeutic applications. Further preclinical studies are warranted to elucidate its mechanism of action and assess its safety profile.

The development of novel drug candidates often relies on computational methods to predict their biological activity and optimize their properties. Molecular modeling techniques have been used to explore the binding interactions between N-(4-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide and potential targets. These studies have provided valuable insights into how the compound interacts with biological systems at the molecular level, guiding future modifications to enhance its efficacy.

In conclusion, N-(4-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872723-72-3) represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities make it a valuable asset for ongoing research in drug discovery. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.